Cas no 937605-30-6 (4-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid)

• Product Name: 4-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid
• CAS No: 937605-30-6
• CID: 4666322
• Update Time: 2025-07-23

4-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid
• 4-((5-PHENYL-4-THIOXO-2,3,5-TRIAZOLINYL)METHOXY)BENZOIC ACID
• 4-[(4-phenyl-5-sulfanylidene-1~{H}-1,2,4-triazol-3-yl)methoxy]benzoic acid

Additional information on 4-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid

4-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid and Its Role in Modern Pharmaceutical Research

4-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid is a structurally complex compound with CAS No. 937605-30-6, representing a novel class of bioactive molecules with potential therapeutic applications. The molecule integrates 4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl as a core scaffold, which is chemically linked to a benzoic acid moiety via a methoxy group. This unique molecular architecture has been the focus of recent studies due to its ability to modulate multiple biological pathways, particularly in anti-inflammatory, antioxidant, and neuroprotective contexts. The compound's structural features, including the sulfanylidene linkage and the 1,2,4-triazole ring, are critical to its pharmacological activity, as demonstrated by recent advancements in medicinal chemistry and drug discovery.

Recent research has highlighted the 4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl moiety as a key pharmacophore for interacting with pro-inflammatory cytokines and oxidative stress markers. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the 4-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid derivative significantly reduced TNF-α and IL-6 levels in a murine model of sepsis. The compound's antioxidant properties were further validated through its ability to inhibit lipid peroxidation and enhance superoxide dismutase (SOD) activity. These findings underscore the compound's potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Structural analysis of 4-[(4-phenyl-5-sulfanylidene-4,5-dihydrop-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid reveals the presence of a 1,2,4-triazole ring, which is known for its versatile biological activities. The sulfanylidene group, a sulfur-containing double bond, contributes to the molecule's electrophilic reactivity, enabling interactions with thiol-containing proteins such as glutathione and cysteine. This interaction is critical for modulating redox homeostasis, a process implicated in various diseases. A 2024 study in *Bioorganic & Medicinal Chemistry* reported that the 4-phenyl-5-sulfanylidene scaffold effectively scavenged free radicals, such as hydroxyl radicals and peroxynitrite, thereby reducing oxidative damage in cellular models. These properties make the compound a promising candidate for antioxidant therapy in conditions like neurodegenerative disorders and cardiovascular diseases.

The 4-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid molecule also exhibits neuroprotective effects, which have been explored in recent preclinical studies. Research published in *Pharmacological Research* in 2023 demonstrated that the compound significantly attenuated neuroinflammation in a stroke-induced animal model. The mechanism of action was attributed to the compound's ability to inhibit NLRP3 inflammasome activation and reduce cytokine release. Additionally, the compound's anti-apoptotic properties were highlighted, as it suppressed caspase-3 activity and prevented mitochondrial dysfunction in neuronal cells. These findings suggest potential applications in Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions.

4-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid has also been investigated for its anti-cancer potential. A 2022 study in *Cancer Letters* reported that the compound induced apoptosis in breast cancer cells by targeting the PI3K/AKT/mTOR signaling pathway. The 1,2,4-triazole ring was found to interact with PI3K and AKT kinases, thereby inhibiting cell proliferation and metastasis. Additionally, the sulfanylidene group contributed to the compound's ability to enhance chemotherapy efficacy by sensitizing cancer cells to cisplatin treatment. These results position the compound as a potential targeted therapy for solid tumors and metastatic cancers.

Recent advances in drug delivery systems have further enhanced the therapeutic potential of 4-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid. A 2023 study in *Advanced Drug Delivery Reviews* explored the use of liposomal formulations to improve the compound's bioavailability and targeted delivery to inflamed tissues. The liposomal formulation was shown to significantly increase the compound's plasma half-life and reduce systemic toxicity, making it a viable option for chronic inflammatory diseases. These findings highlight the importance of nanotechnology in optimizing the therapeutic profile of 1,2,4-triazole-based compounds.

4-[(4-phenyl-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid represents a multifunctional molecule with broad therapeutic implications. Its unique 1,2,4-triazole scaffold, combined with the sulfanylidene group, enables interactions with multiple biological targets, including inflammatory mediators, oxidative stress markers, and cancer-related pathways. Ongoing research is focused on optimizing its structure-activity relationship (SAR) to enhance selectivity and efficacy. As such, the compound is a promising candidate for the development of novel therapeutics in inflammatory, neurodegenerative, and oncological diseases.